Cas no 52084-85-2 (2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid)
52084-85-2 structure
Product Name:2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid
CAS No:52084-85-2
MF:C18H16N2O4S
MW:356.395643234253
CID:1578660
PubChem ID:53981827
Update Time:2025-04-21
2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid
- 1-naphtha<wbr>
- 2-Amino-5-[(benzoylamino)methyl]naphthalene-1-sulfonic acid
- LogP
- SCHEMBL11593848
- DTXSID401187776
- 52084-85-2
- 2-Amino-5-[(benzoylamino)methyl]-1-naphthalenesulfonic acid
-
- Inchi: 1S/C18H16N2O4S/c19-16-10-9-14-13(7-4-8-15(14)17(16)25(22,23)24)11-20-18(21)12-5-2-1-3-6-12/h1-10H,11,19H2,(H,20,21)(H,22,23,24)
- InChI Key: JYUAZYQCKQWDHM-UHFFFAOYSA-N
- SMILES: S(C1C(=CC=C2C(=CC=CC2=1)CNC(C1C=CC=CC=1)=O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 356.08318
- Monoisotopic Mass: 356.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 109.49
2-amino-5-(benzamidomethyl)naphthalene-1-sulfonic acid Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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